Cas no 898455-56-6 (5-chloro-2-methoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide
• CAS No: 898455-56-6
• MF: C₂₀H₁₉ClN₂O₃
• MW: 370.829464197159
• CID: 5484504
• Update Time: 2025-05-17

5-chloro-2-methoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• OVLVYXOZNKNVEG-UHFFFAOYSA-N
• 5-chloro-2-methoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

• Inchi： 1S/C20H19ClN2O3/c1-26-17-6-5-14(21)11-16(17)20(25)22-15-9-12-3-2-8-23-18(24)7-4-13(10-15)19(12)23/h5-6,9-11H,2-4,7-8H2,1H3,(H,22,25)
• InChI Key： OVLVYXOZNKNVEG-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])C(N([H])C1C([H])=C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)=O)OC([H])([H])[H]

Additional information on 5-chloro-2-methoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

Research Brief on 5-chloro-2-methoxy-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide (CAS: 898455-56-6)

The compound 5-chloro-2-methoxy-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide (CAS: 898455-56-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The tricyclic core structure of the molecule, combined with the chloro-methoxy benzamide moiety, contributes to its high binding affinity and selectivity towards target proteins. Computational docking studies and in vitro assays have demonstrated its efficacy in modulating key signaling pathways, making it a promising candidate for further preclinical development.

One of the most notable advancements in the research of this compound is its application in targeting protein-protein interactions (PPIs) that are traditionally considered "undruggable." The rigid tricyclic scaffold allows for optimal spatial orientation of functional groups, enabling the molecule to disrupt critical PPIs involved in disease progression. Recent publications in high-impact journals have validated these findings, showcasing the compound's potential in treating conditions such as autoimmune disorders and certain cancers.

In terms of synthetic accessibility, recent methodologies have improved the yield and purity of 5-chloro-2-methoxy-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide. Novel catalytic systems and green chemistry approaches have been employed to streamline its production, addressing previous challenges related to scalability and cost-effectiveness. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Researchers are actively investigating structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutics.

In conclusion, 5-chloro-2-methoxy-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural attributes and biological activity underscore its potential as a lead compound for treating complex diseases. Future research should focus on addressing the remaining challenges to fully realize its therapeutic promise.